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Compound of Interest

Compound Name: 4-Tert-butyloctane

Cat. No.: B14535771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is paramount for the success of high-temperature

chemical reactions, extractions, and crystallizations. An ideal high-temperature solvent should

exhibit a high boiling point, excellent thermal stability, and appropriate viscosity characteristics

across a wide temperature range. This guide provides a comprehensive benchmark of 4-tert-
butyloctane against other commonly used high-temperature solvents: diphenyl ether, dimethyl

sulfoxide (DMSO), N-Methyl-2-pyrrolidone (NMP), and sulfolane. The following sections

present a detailed comparison of their physicochemical properties, supported by experimental

protocols for performance evaluation and a practical application example in the Suzuki-Miyaura

cross-coupling reaction.

Physicochemical Properties: A Comparative
Analysis
The performance of a high-temperature solvent is dictated by its fundamental physical and

chemical properties. The following table summarizes the key parameters for 4-tert-
butyloctane and its alternatives.
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Property
4-tert-
butyloctane

Diphenyl
Ether

Dimethyl
Sulfoxide
(DMSO)

N-Methyl-2-
pyrrolidone
(NMP)

Sulfolane

Boiling Point

(°C)
191[1] 259[2] 189[3] 202[4] 285

Melting Point

(°C)

-50.8

(estimate)[1]
26.8 18.5 -24 27.5

Density

(g/cm³ at

20°C)

0.7602[1]
1.07 (at

25°C)[2]
1.100

1.028 (at

25°C)
1.261

Viscosity (cP

at 25°C)

Estimated >

0.5¹
~2.5² 1.99[5] 1.65[4]

10.34 (at

30°C)[6]

Thermal

Stability

High

(Alkane)³
High[7]

Stable up to

150°C[3]

High

chemical and

thermal

stability[4]

Decomposes

> 220°C

Refractive

Index (at

20°C)

1.4256[1]
1.579 (at

25°C)[2]
1.479 1.470

1.481 (at

30°C)

¹As a C12 alkane, the viscosity of 4-tert-butyloctane is expected to be higher than that of

shorter-chain alkanes like octane (0.500 mPa·s at 25°C). ²Estimated based on data for the

eutectic mixture with biphenyl (Diphyl). ³Long-chain alkanes generally exhibit high thermal

stability, decomposing at temperatures between 500 and 800°C in the absence of air.[8][9][10]

High-Temperature Viscosity Comparison
Viscosity is a critical parameter that influences mass transfer and mixing efficiency at elevated

temperatures. The following table provides available viscosity data for the selected solvents at

various temperatures.
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Temperatur
e (°C)

4-tert-
butyloctane
(cP)

Diphenyl
Ether (cP)

Dimethyl
Sulfoxide
(DMSO)
(cP)

N-Methyl-2-
pyrrolidone
(NMP) (cP)

Sulfolane
(cP)

25
Estimated >

0.5
~2.5 1.99[5] 1.65[4]

10.34 (at

30°C)[6]

50 - - 1.16 1.03 4.81

100 - ~0.7 0.61 0.63 2.15

150 - ~0.4 0.40 0.44 1.22

Note: Values for Diphenyl Ether, DMSO, NMP, and Sulfolane at higher temperatures are

extrapolated or taken from various sources and may not be directly comparable due to different

measurement conditions.

Experimental Protocols
To ensure objective and reproducible comparisons of high-temperature solvents, standardized

experimental protocols are essential.

Thermal Stability Assessment using Thermogravimetric
Analysis (TGA)
Objective: To determine the onset of thermal decomposition of the solvent.

Methodology:

Calibrate the Thermogravimetric Analyzer (TGA) according to the manufacturer's

instructions.

Place a known mass (typically 5-10 mg) of the solvent into a clean TGA pan.

Heat the sample from ambient temperature to a final temperature (e.g., 600°C) at a constant

heating rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).

Record the mass of the sample as a function of temperature.
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The onset of decomposition is identified as the temperature at which a significant mass loss

begins.
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Sample Preparation

TGA Analysis

Data Interpretation
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temperature

Plot TGA curve

Determine onset of
decomposition

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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